Cas no 1708260-15-4 (2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol)
2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol
-
- Inchi: 1S/C11H11F2N3O/c12-7-2-1-3-8(13)10(7)11-9(14)6-15-16(11)4-5-17/h1-3,6,17H,4-5,14H2
- InChI Key: QNPWAFFUQPSPHQ-UHFFFAOYSA-N
- SMILES: C(O)CN1C(C2=C(F)C=CC=C2F)=C(N)C=N1
2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM509827-1g |
2-(4-Amino-5-(2,6-difluorophenyl)-1H-pyrazol-1-yl)ethanol |
1708260-15-4 | 97% | 1g |
$735 | 2022-06-12 |
2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol
Professional Introduction to Compound with CAS No. 1708260-15-4 and Product Name: 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol
Compound with the CAS number 1708260-15-4 and the product name 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates a pyrazole core, which is a well-documented scaffold in medicinal chemistry, known for its versatility in drug design. The presence of an amino group at the 4-position and a 2,6-difluorophenyl substituent at the 5-position of the pyrazole ring introduces specific electronic and steric properties that make it a promising candidate for further investigation.
The 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol molecule exhibits a high degree of functionalization, which is critical for modulating its biological activity. The amino group at the 4-position can participate in hydrogen bonding interactions, both as a donor and an acceptor, which is essential for binding to biological targets such as enzymes and receptors. Additionally, the 2,6-difluorophenyl moiety introduces fluorine atoms that can enhance metabolic stability and binding affinity. These features are particularly relevant in the context of drug discovery, where optimizing both potency and selectivity is paramount.
Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in developing novel therapeutics. The 2,6-difluorophenyl group in this compound not only contributes to its structural diversity but also imparts unique electronic properties that can influence its interaction with biological targets. Studies have shown that fluorine atoms can significantly alter the pharmacokinetic profile of molecules by affecting their lipophilicity and metabolic degradation pathways. This makes compounds like 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol particularly interesting for further exploration.
The pyrazole core of this compound is another key feature that warrants detailed discussion. Pyrazoles have been extensively studied due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural flexibility of the pyrazole ring allows for easy modifications at various positions, making it a versatile scaffold for drug design. In particular, the substitution pattern described in 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol suggests potential interactions with enzymes and receptors involved in various disease pathways.
One of the most compelling aspects of this compound is its potential application in oncology research. The combination of an amino group and a fluorinated aromatic ring is often associated with molecules that exhibit potent antitumor activity. Recent studies have demonstrated that pyrazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival. For instance, compounds with similar structural motifs have shown promise in preclinical models as inhibitors of kinases and other enzymes overexpressed in cancer cells. The 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol molecule could be a valuable tool for further investigating these mechanisms.
Furthermore, the ethanol moiety at the 1-position of the pyrazole ring may contribute to solubility and bioavailability considerations when formulating this compound for therapeutic use. In drug development, achieving optimal solubility is crucial for ensuring effective absorption and distribution within the body. The presence of this hydroxyl group could facilitate interactions with biological membranes or enhance binding to target proteins, thereby improving overall pharmacological efficacy.
Current trends in pharmaceutical research emphasize the need for innovative approaches to address unmet medical needs. The unique structural features of 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol, including its pyrazole core and fluorinated aromatic substituent, position it as a promising candidate for further development. Researchers are increasingly interested in exploring such molecules as they offer opportunities to discover new therapeutic agents with improved efficacy and reduced side effects.
In conclusion, compound with CAS number 1708260-15-4 and product name 2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug design with potential applications in oncology research. The combination of an amino group, a fluorinated aromatic ring, and an ethanol moiety suggests broad therapeutic possibilities. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing novel therapeutics.
1708260-15-4 (2-[4-amino-5-(2,6-difluorophenyl)pyrazol-1-yl]ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)